Cas no 1603761-34-7 (Ethyl({[1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine)

• Product Name: Ethyl({[1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine
• CAS No: 1603761-34-7
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 5741826
• PubChem ID: 119990195
• Update Time: 2023-11-11

Ethyl({[1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169956
• 1603761-34-7
• Ethyl({[1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine
• N-[[1-(2-Nitrophenyl)sulfonylpiperidin-4-yl]methyl]ethanamine

• Inchi： 1S/C14H21N3O4S/c1-2-15-11-12-7-9-16(10-8-12)22(20,21)14-6-4-3-5-13(14)17(18)19/h3-6,12,15H,2,7-11H2,1H3
• InChI Key： DZDGHGRUZYPXOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(CNCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų